Cas no 1501338-96-0 (1-Chloro-3-ethyl-2,2-dimethylpentane)

1-Chloro-3-ethyl-2,2-dimethylpentane is a branched-chain alkyl halide with the molecular formula C₉H₁₉Cl. This compound features a tertiary chlorine substituent, which enhances its reactivity in nucleophilic substitution and elimination reactions, making it a valuable intermediate in organic synthesis. The steric hindrance provided by the ethyl and dimethyl groups influences its selectivity in chemical transformations. Its well-defined structure ensures consistent performance in applications such as pharmaceutical synthesis and specialty chemical production. The compound’s stability under standard storage conditions and high purity further contribute to its utility in research and industrial processes. Proper handling is advised due to its halogenated nature.
1-Chloro-3-ethyl-2,2-dimethylpentane structure
1501338-96-0 structure
Product Name:1-Chloro-3-ethyl-2,2-dimethylpentane
CAS No:1501338-96-0
MF:C9H19Cl
MW:162.700162172318
CID:5282610
Update Time:2025-10-29

1-Chloro-3-ethyl-2,2-dimethylpentane Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-3-ethyl-2,2-dimethylpentane
    • Pentane, 1-chloro-3-ethyl-2,2-dimethyl-
    • 1-Chloro-3-ethyl-2,2-dimethylpentane
    • Inchi: 1S/C9H19Cl/c1-5-8(6-2)9(3,4)7-10/h8H,5-7H2,1-4H3
    • InChI Key: XAMFFQSNDTYNQN-UHFFFAOYSA-N
    • SMILES: ClCC(C)(C)C(CC)CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 82.7
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0

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Additional information on 1-Chloro-3-ethyl-2,2-dimethylpentane

1-Chloro-3-ethyl-2,2-dimethylpentane (CAS No. 1501338-96-0): An Overview of Its Properties and Applications

1-Chloro-3-ethyl-2,2-dimethylpentane (CAS No. 1501338-96-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chlorinated and alkylated functionalities, which contribute to its distinct reactivity and stability profiles.

The molecular formula of 1-Chloro-3-ethyl-2,2-dimethylpentane is C9H20Cl, and it has a molecular weight of approximately 167.69 g/mol. The compound is a colorless liquid at room temperature and exhibits low volatility. Its physical properties, such as boiling point and solubility, are influenced by the presence of the chlorine atom and the alkyl groups, making it suitable for a variety of chemical processes.

In the realm of pharmaceutical research, 1-Chloro-3-ethyl-2,2-dimethylpentane has been explored as a potential intermediate in the synthesis of bioactive compounds. Recent studies have shown that this compound can serve as a building block for the development of novel drugs with improved pharmacological properties. For instance, researchers at the University of California have utilized 1-Chloro-3-ethyl-2,2-dimethylpentane in the synthesis of anti-inflammatory agents, demonstrating its versatility in drug design.

Beyond pharmaceutical applications, 1-Chloro-3-ethyl-2,2-dimethylpentane has found utility in materials science. Its chlorinated nature makes it an excellent precursor for the preparation of functionalized polymers and coatings. These materials exhibit enhanced thermal stability and chemical resistance, making them suitable for use in harsh environments. A study published in the Journal of Polymer Science highlighted the use of 1-Chloro-3-ethyl-2,2-dimethylpentane in the synthesis of polymeric materials with tunable mechanical properties.

In the field of chemical synthesis, 1-Chloro-3-ethyl-2,2-dimethylpentane serves as a valuable reagent for various organic transformations. Its alkylated structure allows it to participate in nucleophilic substitution reactions, making it useful in the synthesis of complex organic molecules. Researchers at Harvard University have reported the use of this compound in the development of new catalysts for asymmetric synthesis, which has significant implications for the production of enantiopure compounds.

The environmental impact of 1-Chloro-3-ethyl-2,2-dimethylpentane is an important consideration in its industrial applications. Studies have shown that this compound is biodegradable under certain conditions, reducing its potential for long-term environmental persistence. However, proper handling and disposal practices are still essential to minimize any adverse effects on ecosystems.

In conclusion, 1-Chloro-3-ethyl-2,2-dimethylpentane (CAS No. 1501338-96-0) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and optimizations for this compound, it is likely to play an increasingly important role in various scientific and industrial domains.

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